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Compound of Interest

Compound Name: 1-Chloro-8-fluorooctane

CAS No.: 593-14-6

Cat. No.: B1604543

Get Quote

Introduction: The Strategic Advantage of
Heterobifunctional Haloalkanes in Drug Discovery
In the landscape of modern medicinal chemistry, the strategic incorporation of halogen atoms

into drug candidates is a well-established approach to modulate their physicochemical and

pharmacokinetic properties.[1][2][3] Among the diverse array of halogenated building blocks, 1-
chloro-8-fluorooctane emerges as a particularly versatile reagent. Its unique

heterobifunctional nature, featuring a reactive chloromethyl terminus and a more inert

fluoroalkyl chain, offers medicinal chemists a powerful tool for the synthesis of complex

molecular architectures.[4][5]

The differential reactivity of the carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds is the

cornerstone of 1-chloro-8-fluorooctane's utility. The C-Cl bond, being more polarized and

weaker than the C-F bond, is significantly more susceptible to nucleophilic substitution.[6][7][8]

This allows for selective functionalization at the chloro-end, while the fluorine atom can be

retained to enhance metabolic stability, improve membrane permeability, or participate in

favorable halogen bonding interactions within a biological target.[1][2]
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This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the applications of 1-chloro-8-fluorooctane as a building block

in medicinal chemistry. It includes detailed protocols for key synthetic transformations, insights

into experimental design, and safety considerations.

Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of 1-chloro-8-fluorooctane
is paramount for its effective and safe use in the laboratory.

Property Value Reference

CAS Number 593-14-6 [4][5]

Molecular Formula C₈H₁₆ClF [4][5]

Molecular Weight 166.66 g/mol [4][5]

Appearance Colorless liquid

Density ~0.978 g/cm³ [4]

Boiling Point ~198.1 °C at 760 mmHg [4]

Flash Point ~75.5 °C [4]

Refractive Index ~1.4266 [4]

Safety and Handling:

1-Chloro-8-fluorooctane is a combustible liquid and should be handled in a well-ventilated

fume hood, away from open flames and sparks. Personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn at all times. It is reported to be

toxic by intraperitoneal and subcutaneous routes.[4] Upon heating to decomposition, it may

emit toxic fumes of chloride and fluoride.[4]

Core Synthetic Applications and Protocols
The differential reactivity of the two halogen atoms in 1-chloro-8-fluorooctane allows for a

range of selective synthetic transformations. The more labile C-Cl bond can be targeted for
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nucleophilic substitution or Grignard reagent formation, leaving the robust C-F bond intact.

Protocol 1: Nucleophilic Substitution at the C-Cl
Terminus
This protocol details a general procedure for the nucleophilic substitution of the chloride in 1-
chloro-8-fluorooctane. This reaction is fundamental for introducing a variety of functional

groups, such as azides, amines, thiols, and cyanides, which can serve as handles for further

synthetic elaboration or as key pharmacophoric elements.

Reaction Scheme:

Nu:⁻
(e.g., NaN₃, KCN, R-SH, R₂NH)

+
1-Chloro-8-fluorooctane

Nu-(CH₂)₈-F
+

Cl⁻

SN2 Reaction
Solvent (e.g., DMF, DMSO)

Heat

Step 1: Grignard Formation

Step 2: Reaction with Electrophile

Cl-(CH₂)₈-F

ClMg-(CH₂)₈-F

Mg, THF (anhydrous)
Initiator (e.g., I₂ crystal)

E-(CH₂)₈-F

1. Electrophile (e.g., CO₂, Aldehyde, Ketone)
2. H₃O⁺ workup
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Cl-(CH₂)₈-OTs
(Precursor)

[¹⁸F]F⁻ / K₂.₂.₂ / K₂CO₃

Nucleophilic Substitution Cl-(CH₂)₈-¹⁸F Conjugation to
Targeting Vector Targeting Vector-(CH₂)₈-¹⁸F

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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